Cas no 14096-95-8 (1,3,5,7-cyclooctatetraene-1-propanenitrile)

• Product Name: 1,3,5,7-cyclooctatetraene-1-propanenitrile
• CAS No: 14096-95-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 1300125
• Update Time: 2024-08-04

1,3,5,7-cyclooctatetraene-1-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-cyclooctatetraene-1-propanenitrile
• 3-(Cycloocta-1,3,5,7-tetraen-1-yl)propanenitrile
• LogP

• Inchi： 1S/C11H11N/c12-10-6-9-11-7-4-2-1-3-5-8-11/h1-5,7-8H,6,9H2/b2-1-,3-1-,4-2-,5-3-,7-4-,8-5-,11-7+,11-8+
• InChI Key： GNEDZGIIBCRALC-KCPCKZTJSA-N
• SMILES： C1(CCC#N)C=CC=CC=CC=1 |c:5,7,9,t:11|

Computed Properties

• Exact Mass: 157.08923

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 317.0±21.0 °C(Predicted)
• PSA: 23.79